Cas no 1506114-24-4 (3-(3-Chlorophenyl)butan-2-ol)

• Product Name: 3-(3-Chlorophenyl)butan-2-ol
• CAS No: 1506114-24-4
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5694545
• PubChem ID: 66437186
• Update Time: 2025-05-24

3-(3-Chlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)butan-2-ol
• EN300-1247004
• AKOS015782413
• 1506114-24-4
• CS-0278452
• Benzeneethanol, 3-chloro-α,β-dimethyl-
• 3-(3-Chlorophenyl)butan-2-ol

• Inchi： 1S/C10H13ClO/c1-7(8(2)12)9-4-3-5-10(11)6-9/h3-8,12H,1-2H3
• InChI Key： BCPRAZUHFGKRHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)C(C)O

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 253.3±15.0 °C(Predicted)
• pka: 14.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-Chlorophenyl)butan-2-ol

Comprehensive Overview of 3-(3-Chlorophenyl)butan-2-ol (CAS No. 1506114-24-4): Properties, Applications, and Industry Insights

3-(3-Chlorophenyl)butan-2-ol (CAS 1506114-24-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This secondary alcohol derivative features a chlorinated phenyl ring, which contributes to its unique physicochemical properties. With the growing demand for halogenated intermediates in drug discovery, this compound has emerged as a valuable building block for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a precursor for chiral synthesis and asymmetric catalysis applications.

The molecular structure of 3-(3-Chlorophenyl)butan-2-ol combines aromatic and aliphatic characteristics, offering versatile reactivity. The chloro-substituent at the meta position influences its electronic distribution, making it relevant for studying structure-activity relationships (SAR) in medicinal chemistry. Recent publications highlight its utility in developing central nervous system (CNS) targeting compounds, aligning with current trends in neuropharmacology research. The compound's logP value and hydrogen bonding capacity make it particularly interesting for blood-brain barrier permeability studies.

From a synthetic chemistry perspective, CAS 1506114-24-4 demonstrates interesting stereochemical properties. The presence of a chiral center at the 2-position opens possibilities for enantioselective transformations. Many laboratories are investigating its use in stereocontrolled synthesis protocols, especially for creating optically active pharmaceuticals. This aligns with the pharmaceutical industry's increasing focus on single-enantiomer drugs to improve therapeutic efficacy and reduce side effects.

Analytical characterization of 3-(3-Chlorophenyl)butan-2-ol typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and chiral chromatography. The compound's distinct spectral signatures facilitate quality control in manufacturing processes. Recent advancements in process analytical technology (PAT) have enabled more efficient monitoring of its synthesis and purification, addressing industry needs for quality-by-design approaches in chemical production.

Environmental and safety considerations for handling CAS 1506114-24-4 follow standard laboratory protocols for chlorinated organic compounds. While not classified as highly hazardous, proper engineering controls and personal protective equipment are recommended during handling. The compound's biodegradation profile and ecotoxicological data are subjects of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles.

Market analysis indicates growing demand for 3-(3-Chlorophenyl)butan-2-ol among contract research organizations (CROs) and pharmaceutical innovators. Its applications in developing small molecule therapeutics and diagnostic agents contribute to its commercial value. Suppliers are responding to this demand by optimizing scale-up processes and developing cost-effective synthesis routes to make the compound more accessible to research institutions.

Future research directions for 1506114-24-4 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in transition metal catalysis. The compound's structural features suggest possible applications in material science and nanotechnology, particularly for designing functionalized surfaces or molecular recognition systems. These interdisciplinary applications demonstrate the compound's versatility beyond traditional organic synthesis.

For researchers working with 3-(3-Chlorophenyl)butan-2-ol, proper storage conditions (typically under inert atmosphere at low temperatures) and stability testing are essential considerations. The compound's shelf life and degradation products are important factors in experimental reproducibility, especially for long-term studies. Analytical methods for impurity profiling continue to evolve, supporting quality assurance in research applications.

The patent landscape surrounding CAS 1506114-24-4 reveals increasing intellectual property activity, particularly in composition-of-matter claims for pharmaceutical derivatives. This reflects the compound's growing importance in drug discovery pipelines and medicinal chemistry programs. Legal experts note that proper prior art searches are crucial when developing new applications for this chemical entity.

Academic interest in 3-(3-Chlorophenyl)butan-2-ol is evidenced by its inclusion in several chemical databases and research publications. The compound serves as a case study in retrosynthetic analysis courses and organic chemistry curricula, demonstrating principles of functional group interconversion and aromatic substitution patterns. Its relatively simple yet versatile structure makes it an excellent teaching tool for advanced synthetic concepts.

From a regulatory standpoint, 1506114-24-4 currently falls under general chemical safety regulations rather than specific controlled substance categories. However, researchers should stay informed about evolving chemical legislation, particularly regarding halogenated compounds and their environmental impact. Compliance with REACH regulations and other chemical safety standards remains essential for commercial applications.

Technological advancements in flow chemistry and continuous processing are creating new opportunities for the efficient production of 3-(3-Chlorophenyl)butan-2-ol. These methods can improve reaction yield, enhance safety profiles, and reduce environmental footprint compared to traditional batch processes. Industry adoption of these innovative approaches may significantly impact the compound's availability and cost structure in coming years.

Cross-disciplinary collaborations are exploring novel applications for CAS 1506114-24-4 in agrochemical research and flavor/fragrance chemistry. The compound's structural motifs appear in certain plant secondary metabolites, suggesting potential bioactivity screening opportunities. Such diverse applications underscore the importance of fundamental chemical research in driving innovation across multiple industries.